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optimizing Furamizole antibacterial potency

Author: Smolecule Technical Support Team. Date: February 2026

Compound Focus: Furamizole

CAS No.: 17505-25-8

Cat. No.: S620692

Furamizole: Core Chemical Information

The table below summarizes the key confirmed information about Furamizele from the search results.

Property Description

Chemical Nitrofuran derivative containing a 1,3,4-oxadiazole ring [1]
Classification

Primary Biological Strong antibacterial activity [1]
Activity
Relevant Isomers 1,3,4-oxadiazole and 1,2,4-oxadiazole are the most widely studied for their

broad chemical and biological properties [1]

General Strategies for Antibacterial Potency
Optimization

While direct data on Furamizole is limited, contemporary antibacterial research focuses on several key

areas. The following concepts provide a framework for designing your own optimization experiments.
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Strategy Concept Potential Experimental Approaches

| Overcoming Resistance | Countering specific mechanisms bacteria use to evade drugs [2]. | - Study

enzymatic inactivation, efflux pumps, and target site modification [2].

e Test Furamizole in combination with efflux pump inhibitors. | | Combination Therapy | Using agents
that enhance the primary drug's action [3]. | - Combine with inorganic salts (e.g., Potassium lodide) to
boost reactive oxygen species [3].

e Test alongside antimicrobial peptides for enhanced biofilm penetration [3]. | | Advanced Delivery
Systems | Improving drug delivery to the target site [4]. | - Formulate Furamizole into nanoparticle
systems (e.g., silver nanopatrticles) to improve stability and targeted delivery [4]. |

The diagram below outlines a general workflow for investigating and optimizing an antibacterial compound's

activity, which can be adapted for Furamizole.
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Guidance for Finding Specific Data

To build the detailed technical content you require, I suggest the following paths for further research:

e Consult Specialized Databases: Search in-depth chemistry and pharmacology databases (e.g.,
SciFinder, Reaxys) for Furamizole's synthetic pathways, patent literature, and physicochemical
properties.

¢ Review Broader Analogues: Investigate the extensive literature on 1,3,4-oxadiazole derivatives.
Optimization strategies for compounds with this shared core structure are highly relevant and widely
published [1].

e Explore Modern Platforms: Look into recent studies on nanoparticle-enhanced drug delivery and
adjuvant therapy (e.g., using potassium iodide) to boost the efficacy of existing antibacterial agents

[3] [4].

Need Custom Synthesis?

Email: info@smolecule.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not intended for

diagnostic or therapeutic procedures. While Smolecule strives to provide accurate protocols, we make no

warranties, express or implied, regarding the fitness of this product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent suits your

experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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